Cas no 1247633-25-5 (6-Cyclobutoxy-5-methylpyridin-3-amine)

• Product Name: 6-Cyclobutoxy-5-methylpyridin-3-amine
• CAS No: 1247633-25-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD16767172
• CID: 4783145
• PubChem ID: 62475747
• Update Time: 2025-05-26

6-Cyclobutoxy-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-cyclobutoxy-5-methylpyridin-3-amine
• 6-Cyclobutoxy-5-methylpyridin-3-amine

• MDL： MFCD16767172
• Inchi： 1S/C10H14N2O/c1-7-5-8(11)6-12-10(7)13-9-3-2-4-9/h5-6,9H,2-4,11H2,1H3
• InChI Key： FQDXQJONTPKRDQ-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(=CN=1)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

6-Cyclobutoxy-5-methylpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Cyclobutoxy-5-methylpyridin-3-amine

6-Cyclobutoxy-5-methylpyridin-3-amine (CAS No. 1247633-25-5): A Comprehensive Overview

6-Cyclobutoxy-5-methylpyridin-3-amine, identified by the CAS registry number 1247633-25-5, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring system, which is substituted with a cyclobutoxy group at the 6-position and a methyl group at the 5-position, along with an amine functional group at the 3-position. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

The synthesis of 6-Cyclobutoxy-5-methylpyridin-3-amine involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the cyclobutoxy substituent, which has proven to be both time-saving and scalable. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules like CAS 1247633-25-5.

From a pharmacological perspective, 6-Cyclobutoxy-5-methylpyridin-3-amine exhibits promising biological activity. Studies have demonstrated its potential as an anti-tumor agent, with mechanisms involving inhibition of key enzymes associated with cancer cell proliferation. Additionally, this compound has shown neuroprotective properties in preclinical models, suggesting its utility in treating neurodegenerative disorders such as Alzheimer's disease. The methyl group at the 5-position plays a critical role in modulating these activities by influencing the molecule's lipophilicity and bioavailability.

The cyclobutoxy group at the 6-position is another key feature of this compound, contributing to its stability and reactivity. Recent research has highlighted its ability to form stable complexes with metal ions, which opens up new avenues for applications in coordination chemistry and catalysis. Furthermore, computational studies have revealed that the cyclobutane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations.

In terms of applications, CAS 1247633-25-5 has potential uses in drug development, where its unique combination of substituents can be leveraged to design more effective therapeutic agents. Its ability to interact with biological targets through multiple modes of action makes it a valuable lead compound for medicinal chemists. Moreover, its structural versatility allows for further modification to optimize pharmacokinetic properties such as solubility and metabolic stability.

The growing interest in 6-Cyclobutoxy-5-methylpyridin-3-amines is also reflected in recent collaborative efforts between academia and industry. For example, partnerships have been established to explore its potential as a building block for advanced materials, including organic semiconductors and sensors. These initiatives highlight the compound's broader relevance beyond traditional pharmaceutical applications.

In conclusion, CAS No. 1247633-25-5, or 6-Cyclobutoxy-5-methylpyridin-3-amines, represents a compelling example of how structural diversity can lead to multifaceted functionality in organic compounds. With ongoing research into its synthesis, biological activity, and applications, this compound is poised to make significant contributions to various scientific disciplines in the coming years.